![molecular formula C19H14Cl2N2O3S B269667 4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide](/img/structure/B269667.png)
4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide
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Overview
Description
4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide, also known as DTT, is a chemical compound that has shown promising results in scientific research applications. This compound is synthesized through a specific method and has a unique mechanism of action that allows it to have biochemical and physiological effects. In
Scientific Research Applications
4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to reduce oxidative stress and inflammation in the brain, which are key factors in the development of these diseases.
Mechanism of Action
4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide works by inhibiting the activity of certain enzymes, such as topoisomerase II and histone deacetylase. This inhibition leads to the activation of apoptotic pathways and cell cycle arrest, ultimately leading to the death of cancer cells. Additionally, this compound has been shown to reduce oxidative stress and inflammation by increasing the activity of antioxidant enzymes and reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, this compound has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to regulate glucose metabolism and improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition and reduced off-target effects. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a relatively safe compound to use in lab experiments. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide. One area of interest is its potential use in combination with other anti-cancer drugs to increase efficacy and reduce resistance. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various cellular pathways. Finally, more studies are needed to investigate the potential use of this compound in treating other diseases beyond cancer and neurodegenerative diseases.
Synthesis Methods
4-(2,4-Dichlorophenyl)-2-[(4-methoxybenzoyl)amino]-3-thiophenecarboxamide is synthesized through a multi-step process. The first step involves the synthesis of 2,4-dichlorophenylacetonitrile, which is then reacted with 4-methoxybenzoyl chloride to form 4-(2,4-dichlorophenyl)-2-(4-methoxybenzoyl)amino-acetonitrile. This intermediate product is then reacted with thioacetamide to form this compound.
properties
Molecular Formula |
C19H14Cl2N2O3S |
---|---|
Molecular Weight |
421.3 g/mol |
IUPAC Name |
4-(2,4-dichlorophenyl)-2-[(4-methoxybenzoyl)amino]thiophene-3-carboxamide |
InChI |
InChI=1S/C19H14Cl2N2O3S/c1-26-12-5-2-10(3-6-12)18(25)23-19-16(17(22)24)14(9-27-19)13-7-4-11(20)8-15(13)21/h2-9H,1H3,(H2,22,24)(H,23,25) |
InChI Key |
BZNANUVIOHHQKB-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)NC2=C(C(=CS2)C3=C(C=C(C=C3)Cl)Cl)C(=O)N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=C(C(=CS2)C3=C(C=C(C=C3)Cl)Cl)C(=O)N |
Origin of Product |
United States |
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